Cas no 1141056-98-5 (Tert-butyl (3s,4r)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl (3s,4r)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 1141056-98-5
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD28155124
• CID: 4560972
• Update Time: 2025-10-28

Tert-butyl (3s,4r)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3s,4r)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate
• SB20556
• (3S,4R)-1-Boc-4-(aminomethyl)-3-hydroxypiperidine
• cis-4-aminomethyl-1-tert-butoxycarbonyl-3-hydroxypiperidine
• t-Butyl (3S,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate
• (3S,4R)-tert-butyl 4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate
• 1,1-dimethylethyl (cis)-4-(aminomethyl)-3-hydroxy-1-piperidinecarboxylate
• Tert-butyl (3s,4r)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate

• MDL： MFCD28155124
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-8(6-12)9(14)7-13/h8-9,14H,4-7,12H2,1-3H3/t8-,9-/m1/s1
• InChI Key： GAGALXYDHSHHCD-RKDXNWHRSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@@H]1CN

Computed Properties

• Exact Mass: 230.16304257 g/mol
• Monoisotopic Mass: 230.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.8
• Molecular Weight: 230.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl (3s,4r)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate

Tert-butyl (3S,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1141056-98-5, known as Tert-butyl (3S,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which have gained considerable attention due to their diverse biological activities and applications in pharmaceutical research. The molecule's structure features a piperidine ring with specific stereochemistry at positions 3 and 4, making it a chiral compound with potential enantiomeric properties.

Recent studies have highlighted the importance of tert-butyl (3S,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate in the development of novel therapeutic agents. Its unique structure allows for various functional groups to interact with biological targets, such as enzymes and receptors, making it a promising candidate for drug design. The tert-butyl group provides steric bulk, which can influence the molecule's pharmacokinetic properties, while the aminomethyl and hydroxy groups offer sites for hydrogen bonding and other non-covalent interactions essential for bioactivity.

The synthesis of this compound involves advanced organic chemistry techniques, including stereo-selective reactions and protecting group strategies. Researchers have explored various methods to optimize its synthesis, ensuring high yields and purity. These advancements have made tert-butyl (3S,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate more accessible for preclinical studies and potential clinical applications.

In terms of biological activity, this compound has shown promise in several therapeutic areas. For instance, its derivatives have been investigated for their potential in treating central nervous system disorders, pain management, and cancer. The stereochemistry at positions 3S and 4R plays a critical role in determining its bioavailability and efficacy. Recent findings suggest that this compound may act as a modulator of key signaling pathways involved in neurodegenerative diseases, making it a valuable tool in drug discovery.

Moreover, the tert-butyl group in the molecule contributes to its stability under physiological conditions, reducing the likelihood of rapid metabolism or degradation. This property enhances its pharmacokinetic profile, making it a favorable candidate for drug delivery systems. Researchers are also exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced bioactivity.

From an analytical standpoint, the characterization of tert-butyl (3S,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate has been achieved through techniques such as NMR spectroscopy and mass spectrometry. These methods provide insights into its molecular structure and purity, ensuring its reliability for experimental use. The compound's spectral data align with its proposed structure, confirming its identity and stereochemistry.

In conclusion, tert-butyl (3S,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate represents a valuable addition to the arsenal of chemical tools available for drug discovery. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the field of medicinal chemistry.